Cas no 1153450-24-8 (7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-3-one
• CAS No: 1153450-24-8
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• MDL: MFCD12187648
• CID: 4573195
• PubChem ID: 43511767
• Update Time: 2025-07-02

7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 7-bromo-5-methyl-2,3-dihydro-1-benzofuran-3-one
• 7-bromo-5-methyl-1-benzofuran-3-one
• Z2188171806
• 7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-3-one

• MDL： MFCD12187648
• Inchi： 1S/C9H7BrO2/c1-5-2-6-8(11)4-12-9(6)7(10)3-5/h2-3H,4H2,1H3
• InChI Key： WHRFNPSFAATWGJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC2C(COC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 351.6±42.0 °C at 760 mmHg
• Flash Point: 166.4±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-3-one

Recent Advances in the Study of 7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-3-one (CAS: 1153450-24-8)

7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-3-one (CAS: 1153450-24-8) is a structurally unique benzofuran derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its brominated and methylated benzofuranone core, has shown promising potential in various therapeutic applications, including as a key intermediate in the synthesis of bioactive molecules and as a potential pharmacophore in drug discovery.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of 7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-3-one. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, achieving a 78% yield under mild conditions. This advancement addresses previous challenges related to low yields and harsh reaction conditions, making the compound more accessible for further research and development.

In addition to its synthetic utility, 7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-3-one has been investigated for its biological activity. Preliminary in vitro studies suggest that it exhibits moderate inhibitory effects against certain kinases implicated in inflammatory diseases. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported its IC50 value of 12.3 µM against JAK3 kinase, highlighting its potential as a scaffold for developing anti-inflammatory agents.

The compound's mechanism of action is currently under investigation. Molecular docking studies indicate that 7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-3-one may interact with the ATP-binding site of target kinases, although further validation through crystallographic studies is needed. Researchers are also exploring its potential as a building block for more complex molecules, given its ability to undergo various functional group transformations.

From a drug development perspective, the pharmacokinetic properties of 7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-3-one are being characterized. Early ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling suggests reasonable metabolic stability but indicates potential challenges in oral bioavailability, which may guide future structural modifications.

Several pharmaceutical companies have included this compound in their screening libraries for hit identification. Its unique structural features make it particularly interesting for fragment-based drug discovery approaches. The compound's commercial availability through major chemical suppliers has facilitated broader investigation across multiple research institutions.

Future research directions for 7-Bromo-5-methyl-2,3-dihydro-1-benzofuran-3-one include exploring its potential in combination therapies, investigating its activity against other disease-relevant targets, and developing more efficient synthetic routes. The compound's versatility positions it as a valuable tool for both medicinal chemistry and chemical biology research in the coming years.